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Compound of Interest

Compound Name: Diethyl succinate-2,2,3,3-d4

Cat. No.: B1601677 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Diethyl succinate-2,2,3,3-d4 is a deuterated form of diethyl succinate, a valuable tool in

various scientific fields, including metabolic research, pharmacokinetic studies, and as an

internal standard in mass spectrometry-based quantification. The strategic replacement of four

hydrogen atoms with deuterium at the 2 and 3 positions of the succinate backbone provides a

distinct mass shift, enabling its differentiation from the endogenous, non-labeled counterpart.

The utility and reliability of this isotopically labeled compound are fundamentally dependent on

its isotopic purity. This technical guide provides an in-depth overview of the isotopic purity of

Diethyl succinate-2,2,3,3-d4, methods for its determination, and a proposed synthetic

pathway.

Data Presentation: Isotopic and Chemical Purity
The isotopic purity of a deuterated compound is a critical parameter, indicating the percentage

of molecules that contain the desired number of deuterium atoms. Commercially available

Diethyl succinate-2,2,3,3-d4 typically exhibits high isotopic enrichment.
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Parameter Value Source

Isotopic Purity 98 atom % D

Chemical Purity ≥99%

Molecular Formula C₈H₁₀D₄O₄

Molecular Weight 178.22 g/mol [1]

CAS Number 52089-62-0 [1]

Note: "Atom % D" refers to the percentage of deuterium at the labeled positions.

Proposed Synthesis Pathway
The synthesis of Diethyl succinate-2,2,3,3-d4 typically starts from a deuterated precursor,

such as Succinic acid-2,2,3,3-d4. This is followed by a standard esterification reaction.
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Proposed Synthesis of Diethyl succinate-2,2,3,3-d4

Succinic acid-2,2,3,3-d4

Fisher Esterification

Ethanol (Excess) Acid Catalyst (e.g., H₂SO₄)

Diethyl succinate-2,2,3,3-d4 Water
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HRMS Workflow for Isotopic Purity

Sample Preparation
(Dissolution in Solvent)

UHPLC Separation
(Optional)

ESI-HRMS Analysis

Data Acquisition
(Full Scan)

Extract Ion Chromatograms
(d0-d4 isotopologues)

Peak Integration

Calculate Isotopic Purity
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NMR Workflow for Isotopic Purity

Sample Preparation
(Dissolution in Deuterated Solvent

+ Internal Standard)

¹H NMR Analysis ²H NMR Analysis

Integration of Residual
Proton Signals

Observation of
Deuterium Signal

Quantification of
Isotopic Purity

Confirmation of
Deuteration Position

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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